Cas no 1806072-54-7 (4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine
• CAS No: 1806072-54-7
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4915397
• Update Time: 2025-07-25

4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine

• Inchi： 1S/C7H6BrF2NO/c1-3-5(8)4(6(9)10)2-11-7(3)12/h2,6H,1H3,(H,11,12)
• InChI Key： JWLNCZXRLSDVJY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(NC=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine

Professional Introduction to 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine (CAS No. 1806072-54-7)

4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine, with the chemical formula C₈H₆BrF₂NO, is a significant compound in the field of pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its versatile structural features and potential applications in the development of novel bioactive molecules. The presence of both bromo and difluoromethyl substituents, along with hydroxyl and methyl groups, makes it a valuable scaffold for further chemical modifications and biological evaluations.

The bromo substituent at the 4-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups. This property is particularly useful in medicinal chemistry for generating libraries of compounds with diverse pharmacological profiles. Additionally, the difluoromethyl group, located at the 5-position, is known to enhance metabolic stability and binding affinity in drug candidates. These features make 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine an attractive building block for designing molecules targeting a wide range of therapeutic areas.

The hydroxyl group at the 2-position introduces polarity and potential hydrogen bonding capabilities, which can influence the solubility and interaction with biological targets. The methyl group at the 3-position adds another layer of structural complexity, contributing to the overall shape and electronic properties of the molecule. These substituents collectively contribute to the compound's unique chemical and biological characteristics, making it a promising candidate for further investigation.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential applications in drug discovery. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in many bioactive natural products and synthetic drugs. Among these derivatives, 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine stands out due to its combination of reactive sites and functional groups that can be tailored for specific biological activities.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to significant improvements in pharmacokinetic properties, such as increased bioavailability and reduced metabolic degradation. The difluoromethyl group in 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine exemplifies this trend, as it has been shown to enhance binding affinity and stability in various drug candidates. This has prompted numerous studies aimed at developing new methods for incorporating fluorinated moieties into drug-like molecules.

The bromo substituent also plays a crucial role in the chemical biology of this compound. It serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or alkyl groups, expanding the structural diversity of derivatives derived from 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine. Such modifications can lead to novel compounds with enhanced biological activity or improved pharmacological properties.

In addition to its synthetic utility, 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine has been investigated for its potential biological activities. Preliminary studies have suggested that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial effects. These findings are particularly intriguing given the structural features that contribute to its reactivity and potential interactions with biological targets.

The hydroxyl group at the 2-position has been recognized as a key feature for modulating biological activity. Hydroxyl-containing compounds often exhibit enhanced solubility and binding affinity due to hydrogen bonding interactions. In the context of drug discovery, this property can be leveraged to improve oral bioavailability and tissue distribution. Furthermore, the methyl group at the 3-position may contribute to steric hindrance around critical binding sites, influencing how the molecule interacts with biological targets.

The combination of these structural elements makes 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine a compelling candidate for further exploration in medicinal chemistry. Its unique set of functional groups provides multiple opportunities for chemical modification and biological evaluation. As research continues to uncover new applications for fluorinated and brominated pyridine derivatives, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.

The future directions for research on 4-Bromo-5-(difluoromethyl)-2-hydroxy-3-methylpyridine may include synthesizing analogs with optimized pharmacological profiles and evaluating their efficacy in preclinical models. Additionally, computational studies could be employed to predict how different substituents influence biological activity, providing insights into structure-activity relationships. These efforts could accelerate the discovery process and lead to novel drugs with improved therapeutic outcomes.